Cas no 2171855-24-4 (1-(3-aminopentan-3-yl)-4-ethylcyclohexan-1-ol)

• Product Name: 1-(3-aminopentan-3-yl)-4-ethylcyclohexan-1-ol
• CAS No: 2171855-24-4
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 5959805
• PubChem ID: 165591954
• Update Time: 2025-06-11

1-(3-aminopentan-3-yl)-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminopentan-3-yl)-4-ethylcyclohexan-1-ol
• 2171855-24-4
• EN300-1646936

• Inchi： 1S/C13H27NO/c1-4-11-7-9-13(15,10-8-11)12(14,5-2)6-3/h11,15H,4-10,14H2,1-3H3
• InChI Key： CPJBEVSCTFOOQQ-UHFFFAOYSA-N
• SMILES： OC1(CCC(CC)CC1)C(CC)(CC)N

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(3-aminopentan-3-yl)-4-ethylcyclohexan-1-ol

1-(3-Aminopentan-3-yl)-4-Ethylcyclohexan-1-ol: A Comprehensive Overview

1-(3-Aminopentan-3-yl)-4-Ethylcyclohexan-1-ol, also known by its CAS number 2171855-24-4, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and versatile applications. In this article, we will delve into the chemical structure, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 1-(3-Aminopentan-3-yl)-4-Ethylcyclohexan-1-ol comprises a cyclohexane ring substituted with an ethyl group at the 4-position and a 3-amino-pentan-3-yl group at the 1-position. The presence of both amino and hydroxyl groups introduces significant functional diversity, making this compound a valuable substrate for various chemical transformations. Recent studies have highlighted its role in the development of novel materials, particularly in the realm of biodegradable polymers and advanced drug delivery systems.

The synthesis of 2171855-24-4 involves a multi-step process that typically begins with the preparation of the cyclohexanol derivative. The subsequent introduction of the aminoalkyl group is achieved through nucleophilic substitution or reductive amination, depending on the specific conditions employed. Researchers have recently explored green chemistry approaches to optimize this synthesis, reducing environmental impact while maintaining high yields.

In terms of applications, 1-(3-Aminopentan-3-yl)-4-Ethylcyclohexan-1-ol has shown promise in the pharmaceutical industry as a precursor for bioactive molecules. Its ability to form stable amide bonds makes it an ideal candidate for peptide synthesis and drug conjugation technologies. Furthermore, its hydroxyl group facilitates interactions with biological systems, enhancing its potential as a drug carrier or targeting agent.

Recent advancements in materials science have also leveraged the properties of this compound. For instance, it has been used as a building block for creating stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels. These materials hold potential applications in sensors, actuators, and smart packaging systems.

The exploration of 2171855-24-4's properties continues to expand its utility across diverse domains. Ongoing research is focused on enhancing its biocompatibility for medical applications and improving its mechanical properties for use in high-performance composites.

In conclusion, 1-(3-Aminopentan-3-yll)-4-Ethylcyclohexan-l -ol, identified by CAS number 2171855 - 24 - 4, stands out as a versatile compound with immense potential in both academic research and industrial applications. Its unique chemical structure and functional groups make it a valuable asset in the development of innovative materials and therapeutic agents.